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The table below summarizes the core stability factors and recommended storage conditions for Orbifloxacin

Compound Focus: Orbifloxacin

CAS No.: 113617-63-3
Cat. No.: S538191

based on scientific literature.

Get Quote

Factor

Description & Impact

Recommended Storage & Handling

Light

Moisture

Solubility

& Form

Metal lons

Exposure can cause photosensitivity and

degradation [1] [2].

Exists in a hemihydrate form; solid-state
transformation between hydrate and
anhydrous forms can affect solubility and
stability [3].

The official compendia report differing
solubilities, likely due to polymorphism
(existence of multiple crystal forms) [3].

Can form chelates with metal ions like
aluminum, calcium, or iron, which may
reduce oral absorption and efficacy [2].

Store in a tightly sealed container,
protected from light [2].

Protect from moisture. Store in a dry
environment at room temperature [2].

Be aware that different solid forms (e.qg.,
hemihydrate vs. anhydrous) may have
different physicochemical properties [3].

Do not mix with vehicles or excipients
containing these metals [2].

Experimental Protocols for Stability Assessment

© 2026 Smolecule. All rights reserved.

1/5

Tech Support


https://www.smolecule.com/products/s538191?utm_src=pdf-body
https://www.smolecule.com/products/s538191?utm_src=pdf-interest
https://www.smolecule.com/products/s538191?utm_src=pdf-body
https://www.fda.gov/drugs/special-features/sun-and-your-medicine
https://www.sciencedirect.com/topics/veterinary-science-and-veterinary-medicine/orbifloxacin
https://www.sciencedirect.com/topics/veterinary-science-and-veterinary-medicine/orbifloxacin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273335/
https://www.sciencedirect.com/topics/veterinary-science-and-veterinary-medicine/orbifloxacin
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273335/
https://www.sciencedirect.com/topics/veterinary-science-and-veterinary-medicine/orbifloxacin
https://www.sciencedirect.com/topics/veterinary-science-and-veterinary-medicine/orbifloxacin
https://www.smolecule.com/products/s538191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

You can use the following experimental methodologies to monitor and troubleshoot Orbifloxacin stability in

your laboratory.

UV Spectrophotometric Assay for Orbifloxacin

A validated UV spectrophotometric method can be used for the quantitative analysis of Orbifloxacin in

formulations and for dissolution studies [4].

¢ Principle: Orbifloxacin can be directly quantified using UV absorbance at a specific wavelength.
e Procedure:

o Preparation: Dissolve Orbifloxacin in 0.5 M Hydrochloric Acid (HCI) as the solvent.
o Measurement: Measure the UV absorbance at 290 nm.
o Calibration: The method has been validated for a linearity range of 1.0 - 6.0 pg/mL [4].
e Application: This method is suitable for routine assays and can help determine the concentration of
Orbifloxacin in a solution, which is useful for detecting degradation or changes in solubility over time.

Characterization of Solid-State Forms

Understanding the solid form of your Orbifloxacin API is critical, as different polymorphs or hydrates can

have different stabilities and solubilities [3].

¢ Principle: Use analytical techniques to identify and characterize the crystalline form of Orbifloxacin.
¢ Procedure & Techniques:

o Thermal Analysis (TG/IDTA): Used to characterize the hemihydrate form and can show the
transformation to the anhydrous form upon heating [3].

o Powder X-Ray Diffraction (PXRD): This technique provides a fingerprint of the crystal
structure and is a primary tool for detecting polymorphism [3].

o Single-Crystal X-Ray Diffraction (SCXRD): The definitive method for determining the crystal
and molecular structure. It has revealed that Orbifloxacin crystallizes as a zwitterion (an ion
with both positive and negative charges) in a hemihydrate form [3].

The following diagram illustrates the experimental workflow for characterizing Orbifloxacin stability and

solid forms:
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Frequently Asked Questions (FAQs)

Q1: Why are there major discrepancies in the reported solubility of Orbifloxacin in different
pharmacopeias? The U.S. and British Pharmacopoeias note that Orbifloxacin is "very slightly soluble in
water," while the Merck Index reports it is "freely soluble" [3]. This is a classic indicator of polymorphism.
The material used in different studies likely consisted of different solid forms (e.g., hemihydrate vs.

anhydrous), which have distinct intermolecular interactions and thus, different solubilities [3].

Q2: What is the risk of mixing Orbifloxacin with liquid vehicles for dosing? Orbifloxacin has been
shown to be stable in various syrups and flavoring vehicles for at least 7 days at room temperature [2].
However, a critical risk is chelation. You must avoid vehicles that contain aluminum, calcium, or iron ions,

as they can bind to Orbifloxacin and significantly reduce its oral absorption and effectiveness [2].
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Q3: My Orbifloxacin powder is clumping. What could be the cause? Clumping is a strong indicator of
moisture uptake. Orbifloxacin can exist in a hemihydrate form, and the crystal structure can absorb water
from a humid environment [3]. This solid-state change can alter the powder's physical properties and

potentially its solubility. Ensure the material is stored in a tightly sealed, moisture-proof container.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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